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Compound of Interest

Compound Name: 4'-Bromovalerophenone

Cat. No.: B053498

This technical guide provides an in-depth overview of 4'-Bromovalerophenone, a key
derivative of Valerophenone. Tailored for researchers, scientists, and drug development
professionals, this document details its physicochemical properties, synthesis, spectral
characteristics, and its emerging role as a versatile intermediate in medicinal chemistry.

Introduction to Valerophenone and its Brominated
Derivative

Valerophenone (also known as butyl phenyl ketone) is an aromatic ketone that serves as a
fundamental building block in various chemical syntheses.[1][2][3] It is frequently utilized in
photochemical studies and has been identified as an inhibitor of the enzyme carbonyl
reductase.[2][4][5][6] Its structure, featuring a phenyl group attached to a pentanoyl backbone,
makes it a valuable precursor in the production of pharmaceuticals, fragrances, and as a
photoinitiator in polymer chemistry.[3][7]

4'-Bromovalerophenone is a derivative where a bromine atom is substituted at the para (4')
position of the phenyl ring.[4] This halogenation significantly alters the molecule's electronic
properties and reactivity, making it a crucial intermediate for further chemical modifications and
the development of novel compounds.[8] Its utility is particularly noted in synthetic chemistry
and forensic studies related to the synthesis of controlled substances.[8]

Physicochemical Properties
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The introduction of a bromine atom onto the valerophenone backbone results in distinct

physical and chemical properties. A summary and comparison of the key properties of

Valerophenone and 4'-Bromovalerophenone are presented below.

Property

Valerophenone

4'-Bromovalerophenone

CAS Number

1009-14-9[1][9]

7295-44-5[4][10][11]

Molecular Formula

C11H140[1][9]

C11H13BrO[4][10][11]

Molecular Weight 162.23 g/mol [9] 241.12 g/mol [4][10]
Colorless to pale yellow Yellow crystalline powder or
Appearance - ;
liquid[2][7] solid[12][13][14]
Melting Point -9.4 °C[2] 34-36 °C[4][12][13][15]
- , 168-169 °C (at 20 mmHg)[4]
Boiling Point 244-245 °C
[12][13][15]
Density 0.975 g/mL (at 20 °C) 1.291 g/cm3[4]
CCCCC(=0)C1=CC=C(C=C1)
SMILES CCCCC(=0O)clcccecl
Br[4]
XKGLSKVNOSHTAD- STYJKBMRWQQJIS-
InChl Key

UHFFFAOYSA-N[9]

UHFFFAOYSA-N[4][11]

Synthesis of 4'-Bromovalerophenone

The most common and reliable method for synthesizing 4'-Bromovalerophenone is through

the Friedel-Crafts acylation of bromobenzene.[8] This electrophilic aromatic substitution

reaction involves reacting bromobenzene with valeryl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AICI3).[16]

Caption: Workflow for the Friedel-Crafts acylation synthesis of 4'-Bromovalerophenone.

Detailed Experimental Protocol: Friedel-Crafts Acylation

The following protocol is a representative procedure adapted from established methods for

Friedel-Crafts reactions.[17][18]
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Materials:

Anhydrous aluminum chloride (AICIs)

e Bromobenzene

o Valeryl chloride

e Dry dichloromethane (DCM, solvent)

e Ice

e 3M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution
o Saturated sodium chloride (NaCl) solution (brine)
¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, separatory funnel,
rotary evaporator.

Procedure:

e Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
add anhydrous aluminum chloride (1.1 eq) and dry dichloromethane. Cool the flask in an ice
bath.

» Addition of Reactants: Slowly add bromobenzene (1.0 eq) to the stirred suspension.
Subsequently, add valeryl chloride (1.05 eq) dropwise from the dropping funnel over 30
minutes, maintaining the temperature below 10°C.

» Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress using
Thin Layer Chromatography (TLC).
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» Quenching: Once the reaction is complete, cool the flask again in an ice bath and slowly
pour the reaction mixture onto crushed ice mixed with concentrated HCI to decompose the
aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with water, 3M HCI, saturated NaHCOs solution, and finally with
brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQea, filter, and remove
the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent (e.g., hexane or ethanol) or by column chromatography to yield pure 4'-
Bromovalerophenone.

Spectral Data Analysis

The structural identification of 4'-Bromovalerophenone is confirmed through various
spectroscopic techniques. A summary of available spectral data is provided below.
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Spectroscopic Data Observation

Data available, shows characteristic peaks for
1H NMR _ _ ,
aromatic and aliphatic protons.

Data available, confirms the presence of 11
13C NMR o _
distinct carbon environments.[19]

The mass spectrum shows a top peak at m/z
183 and a second-highest peak at m/z 185,

GC-MS characteristic of a monobrominated compound
due to the isotopic distribution of Bromine ("°Br
and 81Br).[19]

FTIR spectra are available, showing a strong
IR Spectroscopy carbonyl (C=0) stretching band and peaks

corresponding to the aromatic ring.

The maximum absorbance (Amax) is reported at

UV-Vis Spectrosco
P by 325 nm in heptane.[12][13][14]

Note: Detailed spectra can often be accessed through databases such as PubChem and
SpectraBase.[19][20]

Applications in Drug Development and Research

4'-Bromovalerophenone is a valuable building block in organic synthesis, primarily due to the
reactivity of its functional groups: the ketone and the brominated aromatic ring.[8] These sites
allow for a diverse range of chemical transformations, making it a key intermediate in the
construction of more complex molecules with potential biological activity.[8]

Derivatives of 4'-Bromovalerophenone have been investigated for their potential as enzyme
inhibitors. Research suggests that compounds synthesized from this intermediate may exhibit
inhibitory effects on acetylcholinesterase and butyrylcholinesterase, which are significant
targets in the therapeutic strategy for neurodegenerative conditions like Alzheimer's disease.[8]
The valerophenone backbone can engage with hydrophobic pockets in proteins, while the
bromine atom can participate in halogen bonding or serve as a handle for further synthetic
modifications.[8]
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Caption: Role of 4'-Bromovalerophenone as a key intermediate in medicinal chemistry.

Conclusion

4'-Bromovalerophenone stands out as a highly valuable derivative of Valerophenone for the
scientific community. Its well-defined physicochemical properties, straightforward synthesis via
Friedel-Crafts acylation, and the dual reactivity offered by its ketone and bromophenyl moieties
make it an ideal starting material for synthetic projects. For professionals in drug development,
its utility as a scaffold for generating libraries of novel compounds positions it as a significant
tool in the ongoing search for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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